Cas no 2918877-88-8 (2-Bromo-1-(methoxymethoxy)naphthalene)

• Product Name: 2-Bromo-1-(methoxymethoxy)naphthalene
• CAS No: 2918877-88-8
• MF: C₁₂H₁₁BrO₂
• MW: 267.118542909622
• CID: 6796457
• PubChem ID: 152132026
• Update Time: 2025-06-08

2-Bromo-1-(methoxymethoxy)naphthalene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(methoxymethoxy)naphthalene
• MFCD34782608
• 2918877-88-8

• Inchi： 1S/C12H11BrO2/c1-14-8-15-12-10-5-3-2-4-9(10)6-7-11(12)13/h2-7H,8H2,1H3
• Inchi： InChI=1S/C12H11BrO2/c1-14-8-15-12-10-5-3-2-4-9(10)6-7-11(12)13/h2-7H,8H2,1H3
• InChI Key： VHKWTHYDUQQTGV-UHFFFAOYSA-N
• SMILES： BrC1=CC=C2C=CC=CC2=C1OCOC
• SMILES： COCOC1=C(C=CC2=CC=CC=C21)Br

Computed Properties

• Exact Mass: 265.99424g/mol
• Monoisotopic Mass: 265.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 18.5Ų

Additional information on 2-Bromo-1-(methoxymethoxy)naphthalene

Professional Introduction to 2-Bromo-1-(methoxymethoxy)naphthalene (CAS No. 2918877-88-8)

2-Bromo-1-(methoxymethoxy)naphthalene, with the chemical identifier CAS No. 2918877-88-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its brominated naphthalene core functionalized with methoxymethoxy groups, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules and advanced materials.

The structural motif of 2-Bromo-1-(methoxymethoxy)naphthalene consists of a naphthalene ring system substituted with a bromine atom at the 2-position and two methoxymethoxy groups at the 1-position. This specific arrangement imparts distinct reactivity patterns, making it a versatile building block for further chemical modifications. The presence of the bromine atom allows for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Additionally, the methoxymethoxy groups can serve as protecting or activating groups in synthetic pathways, enhancing the compound's utility in multi-step syntheses.

In recent years, 2-Bromo-1-(methoxymethoxy)naphthalene has been extensively explored in the development of novel pharmaceutical agents. Its naphthalene scaffold is a common structural feature in many bioactive compounds, including antitumor and antimicrobial agents. Researchers have leveraged its reactivity to introduce diverse functional groups, leading to the discovery of several promising drug candidates. For instance, derivatives of this compound have been investigated for their potential in inhibiting kinases and other enzymes implicated in cancer progression. The methoxymethoxy substituents play a crucial role in modulating solubility and metabolic stability, which are critical factors in drug design.

The pharmaceutical industry has also utilized 2-Bromo-1-(methoxymethoxy)naphthalene as a precursor in the synthesis of fluorescent probes and imaging agents. These probes are essential tools in diagnostic applications, enabling researchers to visualize biological processes at the molecular level. The bromine atom facilitates further functionalization via cross-coupling reactions, allowing for the incorporation of fluorophores or other reporter groups. Such advancements have contributed to improved diagnostic accuracy and deeper insights into disease mechanisms.

The synthesis of 2-Bromo-1-(methoxymethoxy)naphthalene typically involves multi-step organic transformations starting from commercially available naphthalene derivatives. Key steps include bromination at the desired position followed by selective methoxymethoxylation. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. These developments are crucial for meeting the growing demand for high-quality intermediates in industrial applications.

Recent studies have highlighted the importance of 2-Bromo-1-(methoxymethoxy)naphthalene in medicinal chemistry due to its ability to serve as a scaffold for drug discovery. Computational modeling has been employed to predict binding affinities and optimize molecular interactions, accelerating the design process. Additionally, green chemistry principles have been integrated into synthetic routes to minimize environmental impact while maintaining high efficiency.

The future prospects of 2-Bromo-1-(methoxymethoxy)naphthalene are promising, with ongoing research exploring its potential in emerging fields such as nanotechnology and biomedicine. Its unique structural features make it an ideal candidate for developing novel materials with tailored properties. As synthetic techniques continue to evolve, expect to see further innovations leveraging this versatile intermediate.